Cas no 43018-26-4 (2H-Isoindole-2-hexanoicacid, a-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1,3-dihydro-1,3-dioxo-)

• Product Name: 2H-Isoindole-2-hexanoicacid, a-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1,3-dihydro-1,3-dioxo-
• CAS No: 43018-26-4
• MF: C₂₂H₁₈N₂O₆
• MW: 406.388125896454
• CID: 334454
• PubChem ID: 240010
• Update Time: 2025-06-29

2H-Isoindole-2-hexanoicacid, a-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-hexanoicacid, a-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1,3-dihydro-1,3-dioxo-
• 2,6-bis(1,3-dioxoisoindol-2-yl)hexanoic acid
• 2,6-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid
• 2h-isoindole-2-hexanoic acid,
• A-(1,3-dihydro-1,3-dioxo-2h-isoindol-2-yl)-1,3-dihydro-1,3-dioxo-
• AC1Q6K1Z
• MolPort-000-147-876
• NSC45858
• STK247373
• NSC-126856
• SMR000109448
• MLS002541262
• SCHEMBL21851961
• HMS3310L14
• 2,6-Bis(1,3-dioxoisoindolin-2-yl)hexanoic acid
• VS-02064
• NSC126856
• NSC-45858
• CCG-20449
• SB64784
• CS-0327354
• DTXSID70286455
• SR-01000494045
• 43018-26-4
• HMS2161I13
• CHEMBL1444087
• MLS000113550
• AKOS001476491
• 2,6-Bis(1,3-dioxoisoindolin-2-yl)hexanoicacid
• SR-01000494045-1
• 2,6-bis(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid

• Inchi： 1S/C22H18N2O6/c25-18-13-7-1-2-8-14(13)19(26)23(18)12-6-5-11-17(22(29)30)24-20(27)15-9-3-4-10-16(15)21(24)28/h1-4,7-10,17H,5-6,11-12H2,(H,29,30)
• InChI Key： PLZBWTXYTSGCKV-UHFFFAOYSA-N
• SMILES： OC(C(CCCCN1C(C2C=CC=CC=2C1=O)=O)N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 406.11654
• Monoisotopic Mass: 406.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.06

Additional information on 2H-Isoindole-2-hexanoicacid, a-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1,3-dihydro-1,3-dioxo-

Compound CAS No. 43018-26-4: 2H-Isoindole-2-hexanoic Acid, A-(1,3-Dihydro-1,3-Dioxo-2H-Isoindol-2-Yl)-1,3-Dihydro-1,3-Dioxo

The compound CAS No. 43018-26-4, also known as 2H-Isoindole-2-hexanoic acid, A-(1,3-dihydro-1,3-dioxo-2H-isoin dol-2-yl)-1,3-dihydro -1,3-dioxo, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindoles, which are heterocyclic aromatic compounds with a fused benzene and ketone ring system. The structure of this compound is characterized by the presence of a hexanoic acid group attached to an isoindole moiety, along with additional substituents that contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of CAS No. 43018-26-4 through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the formation of the isoindole core followed by functionalization to introduce the hexanoic acid group and other substituents. This compound has been studied for its potential as a building block in drug discovery due to its ability to form stable conjugated systems and participate in various bioactive interactions.

One of the most promising applications of CAS No. 43018-26 -4 lies in its role as a precursor for bioactive molecules. Researchers have explored its use in the development of anti-inflammatory agents and antioxidants. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to scavenge free radicals makes it a potential candidate for antioxidant therapies.

The structural versatility of CAS No. 43018 -26 -4 allows for further modification to enhance its bioavailability and pharmacokinetic properties. Recent research has focused on improving the solubility of this compound by introducing hydrophilic groups or employing nanotechnology-based delivery systems. These modifications aim to maximize its therapeutic potential while minimizing adverse effects.

In terms of spectroscopic characterization, CAS No. 43018 -26 -4 has been analyzed using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These analyses provide insights into the molecular structure and functional groups present in the compound. For example, NMR studies have confirmed the presence of aromatic protons and carbonyl groups characteristic of the isoindole system.

Moreover, computational chemistry methods have been employed to predict the electronic properties and reactivity of CAS No. 43018 -26 -4. Quantum mechanical calculations reveal that this compound exhibits significant conjugation within its structure, which enhances its stability and reactivity towards electrophilic substitution reactions.

Despite its promising applications, further research is required to fully understand the biological effects and mechanisms of action of CAS No. 43018 -26 -4. Collaborative efforts between chemists and biologists are essential to explore its potential as a lead compound in drug development programs.

In conclusion, CAS No. 43018 -26 -4, or A-(1 ,3 dihydro -1 ,3 dioxo -2 H isoin dol -2 yl ) hexanoic acid, represents a valuable addition to the arsenal of organic compounds with diverse applications in chemistry and pharmacology. Its unique structure and reactivity make it an attractive target for further investigation and development.